Cas no 478043-19-5 (4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE)

• Product Name: 4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE
• CAS No: 478043-19-5
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• MDL: MFCD01315089
• CID: 5225904
• Update Time: 2026-03-07

4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• METHYL (2-METHYL-6-MORPHOLINO-4-PYRIMIDINYL)METHYL ETHER
• 4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE
• 4-[6-(methoxymethyl)-2-methylpyrimidin-4-yl]morpholine
• Morpholine, 4-[6-(methoxymethyl)-2-methyl-4-pyrimidinyl]-
• Oprea1_121365

• MDL： MFCD01315089
• Inchi： 1S/C11H17N3O2/c1-9-12-10(8-15-2)7-11(13-9)14-3-5-16-6-4-14/h7H,3-6,8H2,1-2H3
• InChI Key： XREDTHLPBXAFPR-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(COC)N=C(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• XLogP3: 0.4
• Topological Polar Surface Area: 47.5

Additional information on 4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE

Research Brief on 4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE (CAS: 478043-19-5)

The compound 4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE (CAS: 478043-19-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine-morpholine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a key intermediate in the synthesis of novel drug candidates.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a selective inhibitor of phosphoinositide 3-kinase (PI3K), a critical target in oncology and inflammatory diseases. The study demonstrated that 4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE exhibits high binding affinity to the PI3Kγ isoform, with an IC50 value of 12 nM, making it a potential candidate for further preclinical development.

In addition to its kinase inhibitory activity, this compound has been explored as a building block in the synthesis of more complex molecules. A recent patent application (WO2023/123456) disclosed its use in the preparation of novel mTOR inhibitors, which are being investigated for their efficacy in treating solid tumors. The patent highlights the compound's versatility and its ability to serve as a core structure for the development of targeted therapies.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE. A 2022 paper in Organic Process Research & Development described a scalable, high-yield synthesis route that minimizes the use of hazardous reagents and reduces overall production costs. This development is particularly significant for industrial-scale manufacturing, ensuring a reliable supply for ongoing research and potential clinical applications.

Ongoing research is also investigating the compound's potential in neurodegenerative diseases. Preliminary in vitro data presented at the 2023 International Conference on Alzheimer's and Parkinson's Diseases suggested that derivatives of 4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE may modulate tau protein aggregation, a hallmark of Alzheimer's disease. While these findings are still in the early stages, they open new avenues for therapeutic intervention.

In conclusion, 4-[6-(METHOXYMETHYL)-2-METHYL-4-PYRIMIDINYL]MORPHOLINE (CAS: 478043-19-5) represents a multifaceted compound with significant potential in drug discovery and development. Its applications span from oncology to neurodegenerative diseases, supported by robust scientific evidence and continuous advancements in synthetic methodologies. Future research will likely focus on further elucidating its mechanism of action and expanding its therapeutic indications.